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Compound of Interest

Compound Name: Mitemcinal Fumarate

Cat. No.: B1676605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mitemcinal (GM-611) is a potent, orally active motilin receptor agonist derived from the

macrolide antibiotic erythromycin.[1] It is a prokinetic agent developed for the potential

treatment of gastrointestinal motility disorders such as gastroparesis and gastroesophageal

reflux disease. Unlike its parent compound, erythromycin, mitemcinal has been specifically

engineered to lack antibiotic properties, thereby reducing the risk of bacterial resistance.

Mitemcinal Fumarate is the fumarate salt of mitemcinal, formulated to improve its stability and

bioavailability.

This document provides a comprehensive overview of the probable synthesis and purification

methods for Mitemcinal Fumarate, based on the available scientific literature and patents

concerning erythromycin derivatives and macrolide chemistry.
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Property Value

Chemical Name

8,9-didehydro-N-demethyl-9-deoxo-6,11-

dideoxy-6,9-epoxy-N-isopropyl-12-O-methyl-11-

oxoerythromycin fumarate (2:1) (salt)

Molecular Formula 2C₄₀H₆₉NO₁₂・C₄H₄O₄

Molecular Weight 1628.03 g/mol

CAS Number 154802-96-7

Proposed Synthesis Pathway
The synthesis of Mitemcinal likely starts from a readily available erythromycin A derivative. A

plausible synthetic route involves a series of modifications to the erythromycin core to introduce

the desired functional groups and structural features of Mitemcinal. The final step would be the

formation of the fumarate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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